Cas no 777885-67-3 (3-Amino-3-(1,3-thiazol-5-yl)propanamide)

3-Amino-3-(1,3-thiazol-5-yl)propanamide is a heterocyclic organic compound featuring both an amino and a thiazole functional group, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its structural motif, combining a thiazole ring with a propanamide backbone, is particularly valuable in the development of bioactive molecules, including potential drug candidates targeting microbial or enzymatic pathways. The compound’s reactivity allows for further functionalization, enabling its use in medicinal chemistry for lead optimization. Its stability under standard conditions and compatibility with common synthetic methodologies enhance its utility in research and industrial applications. This compound is typically handled under controlled conditions due to its reactive amino group.
3-Amino-3-(1,3-thiazol-5-yl)propanamide structure
777885-67-3 structure
Product Name:3-Amino-3-(1,3-thiazol-5-yl)propanamide
CAS No:777885-67-3
MF:C6H9N3OS
MW:171.220159292221
CID:5736477
PubChem ID:55255850
Update Time:2025-05-25

3-Amino-3-(1,3-thiazol-5-yl)propanamide Chemical and Physical Properties

Names and Identifiers

    • 5-Thiazolepropanamide, β-amino-
    • 3-amino-3-(1,3-thiazol-5-yl)propanamide
    • 777885-67-3
    • AKOS006294809
    • EN300-1287524
    • 3-Amino-3-(1,3-thiazol-5-yl)propanamide
    • Inchi: 1S/C6H9N3OS/c7-4(1-6(8)10)5-2-9-3-11-5/h2-4H,1,7H2,(H2,8,10)
    • InChI Key: DFVCTSFSBYSPGH-UHFFFAOYSA-N
    • SMILES: C(C1SC=NC=1)(N)CC(=O)N

Computed Properties

  • Exact Mass: 171.04663309g/mol
  • Monoisotopic Mass: 171.04663309g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • Density: 1.351±0.06 g/cm3(Predicted)
  • Boiling Point: 436.2±40.0 °C(Predicted)
  • pka: 16.10±0.40(Predicted)

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Additional information on 3-Amino-3-(1,3-thiazol-5-yl)propanamide

Recent Advances in the Study of 3-Amino-3-(1,3-thiazol-5-yl)propanamide (CAS: 777885-67-3)

The compound 3-Amino-3-(1,3-thiazol-5-yl)propanamide (CAS: 777885-67-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole moiety and amino-propanamide backbone, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a lead compound in drug development. This research brief aims to summarize the latest findings and highlight the implications for future research and clinical applications.

One of the key areas of interest is the synthesis and optimization of 3-Amino-3-(1,3-thiazol-5-yl)propanamide. Recent publications have detailed novel synthetic routes that improve yield and purity, making the compound more accessible for further study. For instance, a 2023 study published in the Journal of Medicinal Chemistry described a streamlined, multi-step synthesis that reduces the use of hazardous reagents while maintaining high efficiency. These advancements are critical for scaling up production and facilitating preclinical studies.

In terms of biological activity, 3-Amino-3-(1,3-thiazol-5-yl)propanamide has demonstrated notable efficacy in targeting specific enzymatic pathways. Research indicates that the compound acts as a potent inhibitor of certain kinases involved in inflammatory and oncogenic processes. A recent in vitro study highlighted its ability to selectively inhibit the activity of a key kinase implicated in autoimmune diseases, suggesting potential applications in treating conditions such as rheumatoid arthritis and lupus. These findings are supported by robust biochemical assays and molecular docking studies, which provide insights into the compound's mechanism of action.

Furthermore, preclinical evaluations have explored the pharmacokinetic and pharmacodynamic properties of 3-Amino-3-(1,3-thiazol-5-yl)propanamide. Animal models have shown favorable bioavailability and tissue distribution, with minimal off-target effects. A 2022 study in the European Journal of Pharmacology reported that the compound exhibited a favorable safety profile in rodent models, with no significant adverse effects observed at therapeutic doses. These results underscore its potential as a viable candidate for further development.

Looking ahead, the research community is keen to explore the clinical translation of 3-Amino-3-(1,3-thiazol-5-yl)propanamide. Collaborative efforts between academic institutions and pharmaceutical companies are underway to design and conduct Phase I clinical trials. The compound's unique structural features and promising preclinical data position it as a strong contender for addressing unmet medical needs in oncology and immunology. Future studies will likely focus on optimizing dosing regimens and investigating combination therapies to enhance therapeutic outcomes.

In conclusion, the latest research on 3-Amino-3-(1,3-thiazol-5-yl)propanamide (CAS: 777885-67-3) highlights its potential as a versatile and effective therapeutic agent. Advances in synthesis, biological activity, and preclinical evaluation provide a solid foundation for its continued development. As the scientific community delves deeper into its applications, this compound may soon emerge as a key player in the next generation of targeted therapies.

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